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Compound of Interest

Compound Name: Divitren

Cat. No.: B12753963 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

Divitren, professionally recognized as Diclofenac. Adherence to these procedural guidelines is

critical for ensuring laboratory safety, environmental protection, and regulatory compliance.

Diclofenac is classified as a hazardous waste due to its toxicity to humans and aquatic life.[1]

[2][3] Improper disposal can lead to environmental contamination and significant harm to

wildlife.[2][3][4]

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to be familiar with the immediate safety

precautions for handling Diclofenac. All handling and disposal procedures should be performed

in a well-ventilated area, preferably within a chemical fume hood, while wearing appropriate

Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

Eye/Face Protection: Tightly fitting safety goggles or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: Use a NIOSH-approved respirator if there is a risk of inhaling dust or

aerosols.
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Quantitative Hazard Data for Diclofenac
The following table summarizes key quantitative hazard data for Diclofenac, extracted from

safety data sheets.

Hazard Metric Value Species Reference

Acute Oral Toxicity

(LD50)
53 mg/kg Rat [5]

95 mg/kg Mouse [5]

157 mg/kg Rabbit [5]

GHS Hazard

Classifications

Acute toxicity, Oral

(Category 3)
- [1]

Reproductive toxicity

(Category 2)
- [1]

Specific target organ

toxicity, repeated

exposure (Category 1)

- [1]

Skin irritation

(Category 2)
- [1]

Eye irritation

(Category 2A)
- [1]

Hazardous to the

aquatic environment,

long-term (Category

2)

- [1]

Experimental Protocol for Divitren (Diclofenac)
Disposal
This protocol outlines the step-by-step procedure for the safe disposal of Diclofenac waste in a

laboratory setting.
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1. Waste Identification and Segregation:

Identify all waste streams containing Diclofenac. This includes:

Unused or expired pure Diclofenac powder.

Aqueous and organic solutions containing Diclofenac.

Contaminated labware (e.g., vials, pipettes, glassware).

Contaminated PPE and cleaning materials (e.g., gloves, absorbent pads).

Segregate Diclofenac waste from other laboratory waste streams. Do not mix with non-

hazardous waste.

2. Waste Containment and Labeling:

Use dedicated, leak-proof, and clearly labeled hazardous waste containers.

For solid waste (pure compound, contaminated materials), use a securely sealed container.

For liquid waste, use a compatible, sealed container. Do not overfill.

Label the container clearly with "Hazardous Waste - Diclofenac" and include the appropriate

hazard symbols (e.g., toxic, environmental hazard).

3. Disposal of Different Waste Forms:

Pure Diclofenac Powder:

Carefully transfer the powder into the designated solid hazardous waste container inside a

chemical fume hood to avoid generating dust.

Diclofenac Solutions:

Pour aqueous or organic solutions containing Diclofenac into the designated liquid

hazardous waste container.
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Do not dispose of Diclofenac solutions down the drain.[1][6] This is prohibited as

wastewater treatment plants cannot fully remove it, leading to environmental

contamination.[2][4]

Contaminated Labware:

Rinse contaminated glassware with a suitable solvent (e.g., ethanol or acetone) and

collect the rinsate as hazardous liquid waste.

Dispose of the rinsed glassware in a designated container for contaminated labware.

Single-use plastics that have come into contact with Diclofenac should be placed in the

solid hazardous waste container.

Contaminated PPE and Debris:

Place all used gloves, absorbent pads, and other contaminated materials directly into the

solid hazardous waste container.

4. Spill Management:

In case of a spill, evacuate the area if necessary and ensure proper ventilation.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite,

sand).

Carefully collect the absorbed material using non-sparking tools and place it into a sealed,

labeled hazardous waste container.

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

5. Final Disposal:

Store the sealed and labeled hazardous waste containers in a designated, secure area away

from incompatible materials.
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Arrange for pickup and disposal by a licensed hazardous waste management company.[7]

Diclofenac waste must be incinerated at a permitted facility.[6]

Maintain a detailed inventory of the hazardous waste generated and disposed of, in

accordance with institutional and regulatory requirements.

Divitren (Diclofenac) Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Diclofenac and associated materials.
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Divitren (Diclofenac) Disposal Workflow
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Caption: Workflow for the proper segregation and disposal of Divitren (Diclofenac) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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